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Compound of Interest

Compound Name: Reactive blue 181

Cat. No.: B1178194 Get Quote

A Comparative Performance Analysis of Reactive Dyes: Reactive Blue 181, Reactive Red 195,

and Reactive Black 5

This guide presents an objective comparison of the performance of three widely used reactive

dyes: Reactive Blue 181, C.I. Reactive Red 195, and C.I. Reactive Black 5. The information is

tailored for researchers, scientists, and professionals in the field of textile chemistry and drug

development, providing a consolidated overview of key performance indicators based on

available experimental data.

Overview of the Compared Reactive Dyes
Reactive dyes are a prominent class of dyes used for cellulosic fibers like cotton due to their

ability to form strong covalent bonds with the fiber, resulting in excellent wash fastness.[1] The

performance of these dyes, however, can vary significantly based on their molecular structure,

reactive groups, and chromophores.

Reactive Blue 181 (RB-181): An anthraquinone-based reactive dye. While specific

performance data is limited in publicly available literature, its properties can be inferred from

the general characteristics of anthraquinone reactive dyes, which are known for their good

light fastness.

C.I. Reactive Red 195 (RR-195): A bifunctional reactive dye containing both a

monochlorotriazine and a vinyl sulfone reactive group.[2] This dual functionality can lead to

high fixation rates.[3]
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C.I. Reactive Black 5 (RB-5): A widely used bifunctional vinyl sulfone reactive dye, known for

its deep black shades and good overall fastness properties.[4][5]

Quantitative Performance Data
The following tables summarize the key performance indicators for the three reactive dyes

based on available data. It is important to note that direct comparative studies under identical

conditions are scarce, and the presented data is a collation from various sources.

Table 1: Fixation Efficiency and Color Yield

Dye Reactive Group(s)
Typical Fixation
Efficiency (%)

Color Yield (K/S
Value)

Reactive Blue 181

Anthraquinone

(specific reactive

group not detailed in

sources)

Data not available

(Typically 50-80% for

reactive dyes)[6]

Data not available

C.I. Reactive Red 195
Monochlorotriazine /

Vinyl sulfone

High (specific values

not consistently

reported)[3]

Can reach up to 22.16

for purified versions.

Varies with shade

depth, with reported

K/S values increasing

from ~3 for light

shades to ~23 for dark

shades after finishing.

[7]

C.I. Reactive Black 5
Vinyl sulfone

(bifunctional)

85.9% - 90.7% under

specific conditions[4]

[8]

Can reach up to

25.5[8]

Table 2: Fastness Properties
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Dye
Wash
Fastness
(Grey Scale)

Light Fastness
(Blue Wool
Scale)

Rubbing
Fastness (Dry)
(Grey Scale)

Rubbing
Fastness (Wet)
(Grey Scale)

Reactive Blue

181

Data not

available

Data not

available

(Anthraquinone

dyes generally

have good light

fastness)[9]

Data not

available

Data not

available

C.I. Reactive

Red 195

Good (can be

improved with

cationizer)[10]

Slightly poor,

difficult to reach

3-4 in light

shades (<0.1%).

[2] Some

sources report 5-

6.[11]

Good[2]

Good (can be

improved with

cationizer)[10]

C.I. Reactive

Black 5

Excellent (Grade

5 with after-

treatment)[12]

[13]

4-5[5][14]

Very Good to

Excellent (Grade

4-5)[12][13]

Good to Very

Good (Grade 3-

4)[12][13]

Experimental Protocols
The evaluation of reactive dye performance is conducted using standardized test methods to

ensure reproducibility and comparability of results.

Dyeing Procedure (Exhaust Method)
A general laboratory-scale exhaust dyeing method for cotton fabric with reactive dyes involves

the following steps:

Pre-treatment: The cotton fabric is first scoured and bleached to remove impurities and

ensure uniform dye uptake.
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Dye Bath Preparation: A dye bath is prepared with the desired concentration of the reactive

dye, a sequestering agent, and a leveling agent.

Dyeing: The fabric is immersed in the dye bath, and the temperature is raised to the

recommended level for the specific dye (typically around 60°C for vinyl sulfone dyes). An

electrolyte, such as Glauber's salt (Na₂SO₄), is added to promote dye exhaustion.

Fixation: After a set period, an alkali, such as sodium carbonate (Na₂CO₃), is added to the

dye bath to raise the pH and facilitate the covalent bonding between the dye and the

cellulose fibers.

Washing-off: The dyed fabric is rinsed with cold water, followed by a soaping treatment at a

high temperature (e.g., 95°C) to remove any unfixed or hydrolyzed dye. This is followed by

further rinsing and drying.

Performance Evaluation Methods
Color Strength (K/S Value): The color strength of the dyed fabric is measured using a

spectrophotometer. The Kubelka-Munk equation, K/S = (1-R)² / 2R (where R is the

reflectance of the dyed fabric), is used to calculate the K/S value, which is proportional to the

concentration of the dye on the fabric.[15]

Fixation Efficiency: This is determined by spectrophotometrically measuring the

concentration of the dye in the dyebath before and after the dyeing and fixation process. The

percentage of dye that has covalently bonded to the fiber is then calculated.

Wash Fastness: This is assessed according to standards such as ISO 105-C06 or AATCC

Test Method 61. A dyed specimen is washed under specified conditions in contact with a

multi-fiber strip. The change in color of the specimen and the staining of the adjacent undyed

fabrics are evaluated using a grey scale.[16]

Light Fastness: This is determined according to standards like ISO 105-B02 or AATCC Test

Method 16. The dyed sample is exposed to a controlled artificial light source (e.g., a xenon

arc lamp) alongside a set of blue wool standards (ranging from 1 to 8). The light fastness is

rated by comparing the fading of the sample to that of the blue wool standards.[17]
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Rubbing Fastness (Crocking): This is evaluated using a crockmeter according to standards

such as ISO 105-X12 or AATCC Test Method 8. A dyed specimen is rubbed with a dry and a

wet white cotton cloth under a specified pressure. The amount of color transferred to the

white cloths is assessed using a grey scale.[18]

Visualizations
Dye-Fiber Interaction Pathway
The following diagram illustrates the general pathway of a reactive dye interacting with a

cellulosic fiber like cotton.
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Caption: General pathway of reactive dyeing on cellulosic fibers.

Experimental Workflow for Performance Evaluation
This diagram outlines the typical workflow for evaluating the performance of reactive dyes.
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Caption: Workflow for reactive dye performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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